Cas no 54006-08-5 (Phosphonic acid, [(2-nitrophenyl)methyl]-, dimethyl ester)

• Product Name: Phosphonic acid, [(2-nitrophenyl)methyl]-, dimethyl ester
• CAS No: 54006-08-5
• MF: C₉H₁₂NO₅P
• MW: 245.169043540955
• CID: 355866
• PubChem ID: 13227377
• Update Time: 2025-04-19

Phosphonic acid, [(2-nitrophenyl)methyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2-nitrophenyl)methyl]-, dimethyl ester
• 1-(dimethoxyphosphorylmethyl)-2-nitrobenzene
• DTXSID00530155
• IESZKJKLJHQTRC-UHFFFAOYSA-N
• dimethyl 2-nitrobenzylphosphonate
• 54006-08-5
• SCHEMBL8789461
• Dimethyl [(2-nitrophenyl)methyl]phosphonate

• Inchi： 1S/C9H12NO5P/c1-14-16(13,15-2)7-8-5-3-4-6-9(8)10(11)12/h3-6H,7H2,1-2H3
• InChI Key： IESZKJKLJHQTRC-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=CC=1[N+](=O)[O-])(=O)(OC)OC

Computed Properties

• Exact Mass: 245.04536
• Monoisotopic Mass: 245.04530948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67